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Compound of Interest

Compound Name: (2-Methylbutyl)cyclohexane

CAS No.: 54105-77-0

Cat. No.: B3271151

Get Quote

This document provides immediate safety, handling, and disposal protocols for (2-
Methylbutyl)cyclohexane, tailored for research and drug development professionals. Given

the limited specific safety data for (2-Methylbutyl)cyclohexane, the following guidance is

based on the well-documented profiles of the structurally similar and hazardous chemicals,

cyclohexane and methylcyclohexane. It is imperative to handle (2-Methylbutyl)cyclohexane
with the assumption that it shares a comparable hazard profile.

I. Hazard Profile and Personal Protective Equipment
(PPE)
(2-Methylbutyl)cyclohexane is presumed to be a flammable liquid that can cause skin

irritation, drowsiness or dizziness, and may be fatal if swallowed and enters the airways. It is

also expected to be very toxic to aquatic life with long-lasting effects.

Quantitative Data Summary

The following table summarizes key safety and physical property data for cyclohexane and

methylcyclohexane, which should be used as a conservative reference for handling (2-
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Methylbutyl)cyclohexane.

Property Cyclohexane Methylcyclohexane

Flash Point -20 °C (-4 °F)[1] -4 °C (closed cup)[2]

Boiling Point 80.74 °C (177°F)[1] 100.9 °C at 1013 hPa[2]

GHS Hazard Statements
H225, H304, H315, H336,

H410

H225, H304, H315, H336,

H410[2]

Exposure Limits (TWA)
ACGIH: 100 ppm;

NIOSH/OSHA: 300 ppm[1]

Not explicitly listed in search

results.

Vapor Pressure 78 mmHg at 20 °C[1] 48 hPa at 20°C[2]

Autoignition Temp. 245 °C (473 °F)[1] 260 °C[2]

Water Solubility Insoluble[1] 0.014 g/l at 20°C[2]

Specific Gravity 0.8 (water = 1)[1] 0.769 g/ml at 20°C[2]

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles are mandatory. A face shield

should be worn in situations with a high risk of

splashing.[3]

Hand Protection

Nitrile rubber gloves are recommended. For

prolonged contact, a glove thickness of at least

0.4 mm is advised, offering a breakthrough time

of over 480 minutes. For splash protection, a

thinner nitrile glove (e.g., 0.11 mm) is

acceptable. Always inspect gloves for integrity

before use and dispose of them properly.[4]

Skin and Body Protection

A flame-retardant lab coat or coveralls should be

worn. In addition, flame-retardant antistatic

protective clothing is recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood.[1] If

vapors or aerosols are generated and ventilation

is inadequate, a NIOSH-approved respirator

with an organic vapor cartridge is required.[1]

For exposures exceeding 100 ppm, a full-

facepiece respirator is necessary.[1]

II. Operational and Handling Plan
A. Pre-Operational Checklist:

Verify Ventilation: Ensure the chemical fume hood is operational and certified.

Assemble PPE: Confirm all necessary PPE is available and in good condition.

Locate Safety Equipment: Identify the locations of the nearest safety shower, eyewash

station, and fire extinguisher.

Review Emergency Procedures: Be familiar with spill and fire response protocols.
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B. Step-by-Step Handling Protocol:

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all

containers and transfer equipment are properly grounded and bonded.[1]

Dispensing: Use spark-proof tools and explosion-proof equipment for all transfers.[1] Avoid

splash filling.

Environment: Handle the chemical away from heat, sparks, open flames, and other ignition

sources. No smoking in the handling area.[1]

Container Management: Keep containers tightly closed when not in use to minimize vapor

release.[1] Store in a cool, dry, and well-ventilated area, ideally between 15–25 °C.[1][3]

Hygiene: Wash hands thoroughly with soap and water after handling. Contaminated clothing

should be removed immediately and laundered before reuse.

III. Disposal Plan
(2-Methylbutyl)cyclohexane, like its analogs, is considered hazardous waste and must be

disposed of accordingly.

A. Waste Collection:

Segregation: Collect all waste containing (2-Methylbutyl)cyclohexane in a designated,

properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name, and associated hazards (e.g., Flammable, Skin Irritant, Marine Pollutant).

Compatibility: Do not mix with incompatible waste streams.

B. Disposal Procedure:

Licensed Disposal: All hazardous waste must be disposed of through a licensed hazardous

waste disposal facility.[5]
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Environmental Protection: Do not pour this chemical down the drain or allow it to enter

waterways, as it is very toxic to aquatic life.[1][6]

Empty Containers: Decontaminate empty containers before disposal. Even empty containers

may retain flammable and hazardous residues.[7]

IV. Emergency Protocols
A. Spills:

Minor Spills:

Remove all ignition sources.[7]

Ventilate the area.

Wear appropriate PPE.

Contain the spill using an absorbent material like sand, diatomaceous earth, or a universal

binding agent.[3][8]

Collect the absorbed material into a sealed container for hazardous waste disposal.

Major Spills:

Evacuate the area immediately.

Alert emergency responders.

Isolate the spill and prevent entry into drains and waterways.[3]

B. Fire:

Extinguishing Media: Use dry chemical, CO2, or alcohol-resistant foam extinguishers.[1][9]

Water may be ineffective but can be used to cool fire-exposed containers.[1][9]

Firefighter Precautions: Firefighters should wear self-contained breathing apparatus (SCBA).

[1]
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C. First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15

minutes.[9] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]
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Safe Handling Workflow for (2-Methylbutyl)cyclohexane
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Caption: Workflow for the safe handling of (2-Methylbutyl)cyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safe Handling and Storage Guidelines for Cyclohexane | Aure Chemical [aurechem.com]

2. rcilabscan.com [rcilabscan.com]

3. carlroth.com [carlroth.com]

4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

5. cpchem.com [cpchem.com]

6. bg.cpachem.com [bg.cpachem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. carlroth.com [carlroth.com]

9. nj.gov [nj.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for (2-
Methylbutyl)cyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3271151/docs#essential-safety-and-operational-
guide-for-2-methylbutyl-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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